3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (5E)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-3-propan-2-yl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H20N2O3S/c1-11(2)18-15(19)13(22-16(18)20)10-12-6-7-14(21-12)17-8-4-3-5-9-17/h6-7,10-11H,3-5,8-9H2,1-2H3/b13-10+
• InChI Key: NGOKOWPRKNLGIS-JLHYYAGUSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=CC=C(O2)N3CCCCC3)/SC1=O
• SMILES: CC(C)N1C(=O)C(=CC2=CC=C(O2)N3CCCCC3)SC1=O

Description

3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the field of scientific research. It is commonly known as PPARγ agonist due to its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism.

Mechanism of Action

The mechanism of action of 3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione involves its binding to PPARγ, a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism. Upon activation, PPARγ forms a heterodimer with retinoid X receptor (RXR) and binds to specific response elements in the DNA, resulting in the transcriptional regulation of target genes. This leads to the activation of insulin signaling pathways, glucose uptake, and lipid metabolism, ultimately improving metabolic disorders.
Biochemical and physiological effects:
3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione has been shown to exert various biochemical and physiological effects in different cell types and animal models. It has been reported to improve insulin sensitivity, glucose uptake, and lipid metabolism in adipocytes, skeletal muscle cells, and hepatocytes. Moreover, it has been shown to reduce inflammation, oxidative stress, and apoptosis in various tissues, such as liver, kidney, and brain. These effects are mediated through the activation of PPARγ and its downstream signaling pathways.

Advantages and Limitations for Lab Experiments

3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, such as its high purity, stability, and reproducibility. It can be easily synthesized in large quantities and used for in vitro and in vivo studies. However, it also has some limitations, such as its potential toxicity, solubility issues, and off-target effects. Therefore, careful dose-response studies and toxicity evaluations are necessary to ensure its safety and efficacy.

Future Directions

There are several future directions for the research on 3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione. Firstly, more studies are needed to investigate its potential therapeutic applications in different diseases, such as neurodegenerative disorders, cardiovascular diseases, and metabolic syndrome. Secondly, the development of novel analogs and derivatives with improved potency, selectivity, and pharmacokinetic properties is necessary for the optimization of its therapeutic potential. Thirdly, the elucidation of its molecular mechanisms of action and the identification of its target genes and proteins will provide insights into its mode of action and potential side effects. Lastly, the evaluation of its safety and efficacy in clinical trials is necessary for its translation into clinical practice.

Synthesis Methods

The synthesis of 3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione involves the reaction between 5-(1-piperidinyl)-2-furaldehyde and 3-isopropyl-1,3-thiazolidine-2,4-dione in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation mechanism, resulting in the formation of the desired product. The purity and yield of the product can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the amount of catalyst used.

Scientific Research Applications

3-Isopropyl-5-{[5-(1-piperidinyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases, such as diabetes, obesity, and cancer. It has been shown to improve insulin sensitivity, reduce blood glucose levels, and promote lipid metabolism by activating PPARγ. Moreover, it has been reported to exhibit anti-inflammatory, anti-oxidant, and anti-cancer activities, suggesting its potential as a multi-target drug candidate.